2-(2,4-Dichlorophenyl)hydrazine-1-carboxamide

• CAS No.: 14657-26-2
• Molecular Formula: C7H7Cl2N3O
• Molecular Weight: 220.05 g/mol
• IUPAC Name: (2,4-dichloroanilino)urea
• InChI: InChI=1S/C7H7Cl2N3O/c8-4-1-2-6(5(9)3-4)11-12-7(10)13/h1-3,11H,(H3,10,12,13)
• InChI Key: IRISTWBBYSMEAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)NNC(=O)N

Description

2-(2,4-Dichlorophenyl)hydrazine-1-carboxamide is a useful research compound. Its molecular formula is C7H7Cl2N3O and its molecular weight is 220.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 20 g portion of 2,4-dichlorophenylhydrazine hydrochloride was added to 200 ml of water and the solution was heated to 80°. Then 6.8 g of potassium cyanate was dissolved in 75 ml of water, and that solution was added dropwise to the first solution. The mixture was stirred for 4 hours at 80°, and it was then cooled. The product was collected by filtration, dried, and recrystallized from ethanol to obtain 11.8 g of the desired intermediate.